molecular formula C10H9FO4S B6243392 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate CAS No. 2302023-54-5

5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate

Cat. No.: B6243392
CAS No.: 2302023-54-5
M. Wt: 244.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate is a chemical compound with the molecular formula C10H11NO4S It is a derivative of naphthalene, characterized by the presence of a fluoranesulfonate group attached to the naphthalene ring

Preparation Methods

The synthesis of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate typically involves the reaction of 5-oxo-5,6,7,8-tetrahydronaphthalene with fluoranesulfonic acid under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane, and a catalyst, such as sulfuric acid, to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound .

Chemical Reactions Analysis

5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding naphthoquinone derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield tetrahydronaphthalene derivatives.

    Substitution: The fluoranesulfonate group can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

    Biology: This compound is studied for its potential biological activities, including its effects on cellular processes and its use as a probe in biochemical assays.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate involves its interaction with specific molecular targets within cells. It can modulate the activity of enzymes and receptors, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved are still under investigation, but it is believed to affect processes such as oxidative stress and inflammation .

Comparison with Similar Compounds

5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate can be compared with other similar compounds, such as:

    5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl methanesulfonate: This compound has a methanesulfonate group instead of a fluoranesulfonate group, leading to differences in reactivity and applications.

    N-(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide:

The uniqueness of this compound lies in its specific functional group, which imparts distinct chemical and biological properties .

Properties

CAS No.

2302023-54-5

Molecular Formula

C10H9FO4S

Molecular Weight

244.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.